N-[1-(4-tert-butylphenyl)ethyl]-3,5-dimethyl-4-isoxazolecarboxamide

• IUPAC Name: N-[1-(4-tert-butylphenyl)ethyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C18H24N2O2/c1-11(14-7-9-15(10-8-14)18(4,5)6)19-17(21)16-12(2)20-22-13(16)3/h7-11H,1-6H3,(H,19,21)
• InChI Key: XCERGILSCSPGQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(=O)NC(C)C2=CC=C(C=C2)C(C)(C)C
• Molecular Formula: C18H24N2O2
• Molecular Weight: 300.4 g/mol

Description

N-[1-(4-tert-butylphenyl)ethyl]-3,5-dimethyl-4-isoxazolecarboxamide, also known as A-84, is a chemical compound that has gained interest in the scientific community due to its potential applications in various fields, including medicinal chemistry and neuroscience.

Mechanism of Action

N-[1-(4-tert-butylphenyl)ethyl]-3,5-dimethyl-4-isoxazolecarboxamide acts as an inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which is responsible for the breakdown of endocannabinoids in the body. By inhibiting FAAH, N-[1-(4-tert-butylphenyl)ethyl]-3,5-dimethyl-4-isoxazolecarboxamide increases the levels of endocannabinoids, which can have a range of physiological effects, including pain relief, anti-inflammatory effects, and neuroprotection.
Biochemical and Physiological Effects:
N-[1-(4-tert-butylphenyl)ethyl]-3,5-dimethyl-4-isoxazolecarboxamide has been shown to have a range of biochemical and physiological effects, including the inhibition of cancer cell growth, the reduction of inflammation, and the protection of neurons from oxidative stress. N-[1-(4-tert-butylphenyl)ethyl]-3,5-dimethyl-4-isoxazolecarboxamide has also been shown to have analgesic effects, making it a potential treatment for chronic pain.

Advantages and Limitations for Lab Experiments

One advantage of using N-[1-(4-tert-butylphenyl)ethyl]-3,5-dimethyl-4-isoxazolecarboxamide in lab experiments is its potency and specificity as a FAAH inhibitor. However, one limitation is that it can be difficult to work with due to its low solubility in water, which can make it challenging to administer in certain experiments.

Future Directions

There are several potential future directions for research on N-[1-(4-tert-butylphenyl)ethyl]-3,5-dimethyl-4-isoxazolecarboxamide. One area of interest is the development of more efficient synthesis methods to produce N-[1-(4-tert-butylphenyl)ethyl]-3,5-dimethyl-4-isoxazolecarboxamide in larger quantities. Another area of interest is the exploration of N-[1-(4-tert-butylphenyl)ethyl]-3,5-dimethyl-4-isoxazolecarboxamide's potential as a treatment for neurodegenerative diseases, including Alzheimer's and Parkinson's disease. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-[1-(4-tert-butylphenyl)ethyl]-3,5-dimethyl-4-isoxazolecarboxamide and its potential applications in medicinal chemistry.

Scientific Research Applications

N-[1-(4-tert-butylphenyl)ethyl]-3,5-dimethyl-4-isoxazolecarboxamide has been studied extensively for its potential applications in medicinal chemistry and neuroscience. In medicinal chemistry, N-[1-(4-tert-butylphenyl)ethyl]-3,5-dimethyl-4-isoxazolecarboxamide has been shown to have potent activity against cancer cells, specifically breast and prostate cancer cells. In neuroscience, N-[1-(4-tert-butylphenyl)ethyl]-3,5-dimethyl-4-isoxazolecarboxamide has been shown to have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.